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[City, Japan] — [Date] — In an effort to provide researchers, scientists, and drug development
professionals with a comprehensive understanding of public health needs assessment in
Japan, this document outlines the key methodologies, data sources, and conceptual
frameworks utilized in Japanese cities. These application notes and protocols are designed to
offer a detailed guide for those seeking to engage with and understand the landscape of public
health in urban Japan.

Introduction: The Foundation of Public Health
Assessment in Japan

The assessment of public health needs in Japanese cities is a structured process, primarily
guided by national legislation and implemented at the municipal level. The Community Health
Act and the Health Promotion Act form the legal backbone of these activities. The Community
Health Act defines the roles of public health centers (hokenjo) in collecting data and providing
technical expertise, while the Health Promotion Act mandates that municipalities formulate local
health promotion plans.[1][2][3][4][5][6][71[8][9][10][11][12]

A cornerstone of this process is the Community Health and Health Promotion Business Report
(iR g - BRIEESERY), an annual data collection system mandated by the national
government.[13][14][15][16][17] This report gathers a wide range of quantitative data from
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municipalities and public health centers across Japan, providing a comprehensive dataset for
assessing public health needs and evaluating the effectiveness of interventions.

Core Methodologies for Public Health Needs
Assessment

Japanese municipalities employ a variety of methods to assess the health needs of their
populations, often combining quantitative data analysis with qualitative community
engagement. These assessments inform the development of multi-year Health Promotion
Plans (& RI&#:TE), such as "Healthy Yokohama 21" and "Sukoyaka Osaka 21."[4][18]

Quantitative Data Collection and Analysis

The primary source of quantitative data is the Community Health and Health Promotion
Business Report. This report encompasses a wide array of indicators across various domains
of public health.

Experimental Protocol: Data Collection via the Community Health and Health Promotion
Business Report

e Reporting Entities: All municipalities and public health centers in Japan are obligated to
report data annually to the Ministry of Health, Labour and Welfare (MHLW).[13]

o Data Categories: The report is broadly divided into two main sections:

o Community Health Section: This includes data on maternal and child health (e.g., number
of maternal and child health handbook issuances, infant health check-ups), mental health,
infectious disease control, and other services primarily provided by public health centers.

o Health Promotion Section: This section focuses on lifestyle-related disease prevention and
health promotion activities conducted by municipalities. Key data points include cancer
screenings, specific health check-ups (tokutei kenshin), and health education programs.

o Data Submission: Data is compiled and submitted electronically by each municipality and
public health center to the prefectural government, which then submits the aggregated data
to the MHLW.
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» Data Dissemination: The MHLW compiles the data into a national report, which is publicly
available through the e-Stat portal, Japan's official government statistics database. This
allows for comparisons between municipalities and trend analysis over time.

Table 1: Selected Key Indicators from the Community Health and Health Promotion Business
Report (FY2022)
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Category Indicator National Total (FY2022)

) Number of Maternal and Child
Maternal and Child Health 975,931
Health Handbooks Issued

3-4 Month Old Infant Health

98.7%
Check-up Rate
1.5 Year Old Child Health

96.5%
Check-up Rate
3 Year OId Child Health

96.2%

Check-up Rate

] Gastric Cancer Screening
Cancer Screenings s 3,853,268
(Stomach X-ray) 32 &%

Lung Cancer Screening (Chest

10,188,141
X-ray) %2 EW
Colorectal Cancer Screening
(Fecal Occult Blood Test) 8,984,321
R EW
Breast Cancer Screening
4,217,811
(Mammography) 2 &%
Cervical Cancer Screening
4,141,833
R EW
Number of Individuals
Specific Health Check-ups Undergoing Specific Health 29,880,000
Check-ups
Rate of Undergoing Specific
going =p 56.5%

Health Check-ups

Source: Ministry of Health, Labour and Welfare, FY2022 Community Health and Health
Promotion Business Report

Conceptual Frameworks for Community Assessment
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In addition to quantitative data analysis, Japanese public health professionals utilize several
conceptual models to guide their community assessment and intervention planning.

This model emphasizes the partnership between public health nurses and the community. It
views the community as a dynamic entity with various interacting subsystems.

Experimental Protocol: Application of the Community-as-Partner Model

e Community Assessment Wheel: The assessment begins with the "community core,” which
represents the history, demographics, values, and beliefs of the community. This is
surrounded by eight interacting subsystems:

[e]

Physical environment

o Education

o Safety and transportation
o Politics and government

o Health and social services
o Communication

o Economics

[¢]

Recreation

o Data Collection: Public health nurses gather both quantitative data (from sources like the
Community Health and Health Promotion Business Report) and qualitative data (through
community meetings, interviews with key informants, and direct observation) for each of the
eight subsystems.

e Analysis and Diagnosis: The collected information is analyzed to identify the community's
strengths and stressors. This leads to the formulation of community health diagnoses.

e Planning and Intervention: In collaboration with community members, public health nurses
develop and implement interventions that build on community strengths to address the
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identified health needs.

o Evaluation: The effectiveness of the interventions is evaluated in partnership with the
community.

Diagram 1: The Community-as-Partner Model Workflow.

This comprehensive model provides a structured framework for planning, implementing, and
evaluating health promotion programs. It is often used in the development of municipal Health
Promotion Plans.

Experimental Protocol: Application of the PRECEDE-PROCEED Model

The model consists of nine phases:

 PRECEDE (Phases 1-5): Assessment

o

Social Assessment: Identify the community's perceived needs and quality of life concerns.

o Epidemiological Assessment: Identify the specific health problems contributing to the
social problems identified in Phase 1. Utilize data from the Community Health and Health
Promotion Business Report and other vital statistics.

o Behavioral and Environmental Assessment: Identify the behavioral and environmental
factors that contribute to the health problems.

o Educational and Ecological Assessment: Identify the predisposing, reinforcing, and
enabling factors that influence the behaviors and environmental conditions.

o Administrative and Policy Assessment: Assess the administrative and policy resources
and barriers to intervention.

e PROCEED (Phases 6-9): Implementation and Evaluation 6. Implementation: Develop and
implement the health promotion program. 7. Process Evaluation: Evaluate the
implementation process. 8. Impact Evaluation: Assess the immediate impact of the program
on the predisposing, reinforcing, and enabling factors. 9. Outcome Evaluation: Evaluate the
long-term effects of the program on the health problems and quality of life.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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